Cas no 1049554-69-9 (N-(2,3-dimethylphenyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide)

• Product Name: N-(2,3-dimethylphenyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide
• CAS No: 1049554-69-9
• MF: C₁₈H₂₁NOS
• MW: 299.430443525314
• CID: 6237282
• PubChem ID: 42435541
• Update Time: 2025-05-22

N-(2,3-dimethylphenyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,3-dimethylphenyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide
• N-(2,3-dimethylphenyl)-1-(thiophen-2-yl)cyclopentanecarboxamide
• F5310-0112
• AKOS024506174
• N-(2,3-dimethylphenyl)-1-thiophen-2-ylcyclopentane-1-carboxamide
• 1049554-69-9

• Inchi： 1S/C18H21NOS/c1-13-7-5-8-15(14(13)2)19-17(20)18(10-3-4-11-18)16-9-6-12-21-16/h5-9,12H,3-4,10-11H2,1-2H3,(H,19,20)
• InChI Key： KBIJLTRXKDCXRG-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1(C(NC2C=CC=C(C)C=2C)=O)CCCC1

Computed Properties

• Exact Mass: 299.13438547g/mol
• Monoisotopic Mass: 299.13438547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 57.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(2,3-dimethylphenyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide

Comprehensive Overview of N-(2,3-dimethylphenyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide (CAS No. 1049554-69-9)

N-(2,3-dimethylphenyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide (CAS No. 1049554-69-9) is a synthetic organic compound that has garnered significant attention in pharmaceutical and materials science research due to its unique structural features and potential applications. The compound's molecular framework combines a cyclopentane core with thiophene and dimethylphenyl moieties, making it a subject of interest for drug discovery and advanced material design. Researchers are particularly intrigued by its potential as a small-molecule modulator in biological systems, with studies exploring its interactions with various protein targets.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like N-(2,3-dimethylphenyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide, especially in the context of structure-activity relationship (SAR) studies. The compound's thiophene ring system, a common feature in many FDA-approved drugs, contributes to its potential bioactivity profile. Current research trends focus on optimizing such molecules for improved pharmacokinetic properties and target selectivity, addressing common challenges in modern drug development.

The synthesis of CAS 1049554-69-9 typically involves multi-step organic transformations, with key steps including the formation of the cyclopentanecarboxamide scaffold and subsequent functionalization with the thiophene and dimethylphenyl groups. Recent advances in green chemistry approaches have prompted researchers to explore more sustainable synthetic routes for such compounds, aligning with the pharmaceutical industry's growing emphasis on environmentally friendly synthesis.

From a materials science perspective, the N-(2,3-dimethylphenyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide structure offers interesting possibilities for organic electronic applications. The conjugated system created by the thiophene ring and amide linkage suggests potential utility in organic semiconductors or photovoltaic materials. This aligns with current market demands for novel organic materials with tunable electronic properties for next-generation devices.

Analytical characterization of 1049554-69-9 typically employs advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are crucial for confirming the compound's structural integrity and purity, especially when used in pharmaceutical research. The growing availability of automated characterization platforms has significantly accelerated the study of such compounds in recent years.

In the context of drug discovery, researchers are particularly interested in how modifications to the cyclopentane core or amide linker might influence the compound's biological activity. Computational chemistry approaches, including molecular docking and QSAR modeling, are frequently employed to predict the compound's interactions with biological targets before experimental validation.

The stability and physicochemical properties of N-(2,3-dimethylphenyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide make it suitable for various formulation approaches. Current research explores its potential in drug delivery systems, particularly in addressing challenges related to bioavailability enhancement and controlled release formulations.

As the pharmaceutical industry continues to face challenges with drug resistance and target identification, compounds like CAS 1049554-69-9 represent valuable scaffolds for developing novel therapeutic agents. The compound's structural features allow for diverse modifications, enabling medicinal chemists to explore new chemical space in their search for innovative treatments.

From a commercial perspective, 1049554-69-9 is primarily available as a research chemical from specialty suppliers. The compound's pricing and availability reflect its status as a high-value intermediate in pharmaceutical research rather than a bulk commodity. Quality control standards for such compounds continue to evolve, with increasing emphasis on analytical documentation and batch-to-batch consistency.

Looking ahead, the scientific community anticipates continued interest in N-(2,3-dimethylphenyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide and related structures. Emerging applications in chemical biology and therapeutic development suggest that this compound class may play an important role in addressing unmet medical needs. Ongoing research will likely focus on optimizing the balance between molecular complexity and synthetic accessibility to maximize its potential impact.